Cas no 1004527-59-6 (4-(2,2,2-trifluoroethoxy)piperidine)

• Product Name: 4-(2,2,2-trifluoroethoxy)piperidine
• CAS No: 1004527-59-6
• MF: C₇H₁₀F₅NO
• MW: 219.152419567108
• CID: 2619316
• Update Time: 2025-10-31

4-(2,2,2-trifluoroethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-Pentafluoroethyloxy-piperidine
• 4-(1,1,2,2,2-Pentafluoroethoxy)piperidine
• 4-(2,2,2-trifluoroethoxy)piperidine

• Inchi： 1S/C7H10F5NO/c8-6(9,10)7(11,12)14-5-1-3-13-4-2-5/h5,13H,1-4H2
• InChI Key： HHSZDDMBJHDGPE-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(OC1CCNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Topological Polar Surface Area: 21.3

Additional information on 4-(2,2,2-trifluoroethoxy)piperidine

Comprehensive Overview of 4-(2,2,2-trifluoroethoxy)piperidine (CAS No. 1004527-59-6): Properties, Applications, and Industry Insights

The compound 4-(2,2,2-trifluoroethoxy)piperidine (CAS No. 1004527-59-6) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of the trifluoroethoxy group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers frequently explore its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for fluorinated building blocks like 4-(2,2,2-trifluoroethoxy)piperidine has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. This compound's CAS No. 1004527-59-6 is often cited in patents and academic papers investigating novel kinase inhibitors or GPCR modulators. Its compatibility with cross-coupling reactions and hydrogenation protocols further expands its utility in synthetic chemistry.

From an SEO perspective, queries such as "synthesis of 4-(2,2,2-trifluoroethoxy)piperidine", "CAS 1004527-59-6 suppliers", and "trifluoroethoxy-piperidine applications" reflect growing commercial and academic interest. Environmental concerns around fluorinated compounds have also led to searches for "green chemistry approaches for fluorinated intermediates", positioning this compound as a case study for sustainable synthesis optimization.

The piperidine scaffold in 4-(2,2,2-trifluoroethoxy)piperidine offers conformational rigidity, while the trifluoroethyl ether moiety improves membrane permeability—a critical factor in blood-brain barrier penetration. These attributes align with trending topics in drug development, such as fragment-based drug design (FBDD) and PROTAC technology, where structural fragments with defined physicochemical properties are highly sought after.

Analytical characterization of CAS No. 1004527-59-6 typically involves GC-MS, NMR (notably ¹⁹F-NMR for the trifluoro group), and HPLC purity assays. Recent publications highlight its role in creating bioisosteres for metabolic optimization, addressing common drug discovery challenges like hERG inhibition and CYP450 interactions. Regulatory guidelines for fluorinated compounds (e.g., FDA's M7(R1) for mutagenic impurities) further underscore the need for rigorous quality control during its production.

Emerging applications in material science have also been explored, with the trifluoroethoxy group contributing to liquid crystal formulations and polymer additives. Patent landscapes reveal its use in electronic materials requiring low dielectric constants, connecting it to semiconductor and OLED technology discussions—a strategic angle for technical marketing content.

In conclusion, 4-(2,2,2-trifluoroethoxy)piperidine exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its CAS No. 1004527-59-6 serves as a key identifier for researchers navigating structure-activity relationship (SAR) studies or industrial-scale process development. As the scientific community prioritizes selective fluorination strategies and scalable synthetic routes, this compound will likely remain a focal point in high-value chemical innovation.